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Compound of Interest

Compound Name: Cytidine,N-acetyl-2'-O-methyl-

Cat. No.: B13395559

Get Quote

This Application Note and Protocol details the solid-phase synthesis of oligonucleotides

containing N4-acetyl-2'-O-methylcytidine (ac⁴Cm). This specific phosphoramidite is a critical

building block for synthesizing nuclease-resistant RNA aptamers, siRNAs, and antisense

oligonucleotides (ASOs).[1]

Application Note: High-Fidelity Synthesis with
ac⁴Cm
1. Introduction & Rationale The 2'-O-methyl (2'-OMe) modification is a cornerstone of

therapeutic oligonucleotide design. It confers significant nuclease resistance and increases the

melting temperature (

) of RNA:RNA duplexes, enhancing target affinity.[1]

However, the incorporation of Cytidine residues poses a specific chemical challenge during the

deprotection phase. Standard N4-benzoyl protection (Bz-C) is susceptible to transamidation

when exposed to fast-deprotecting reagents like Methylamine (AMA).[1] This side reaction

converts Cytidine to N4-methylcytidine, a mutagenic impurity that is difficult to separate.[1]
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The Solution: ac⁴Cm (N4-acetyl-2'-O-methylcytidine) The N4-acetyl (ac⁴) protecting group is

the superior alternative for high-throughput and therapeutic synthesis.

Mechanism: The acetyl group is far more labile than benzoyl, allowing for rapid removal.

Advantage: It is fully compatible with AMA (Ammonium Hydroxide/Methylamine) deprotection

chemistries, enabling cleavage and deprotection in as little as 10 minutes without generating

transamidation byproducts.[1]

Part 1: Material Specifications & Preparation
1. Reagent Specifications

Compound: 5'-Dimethoxytrityl-N4-acetyl-2'-O-methylcytidine, 3'-[(2-cyanoethyl)-(N,N-

diisopropyl)]-phosphoramidite.

Nomenclature: ac⁴Cm Phosphoramidite.[1]

Molecular Weight: ~801.8 g/mol (varies slightly by counter-ion/manufacturer).[1]

Storage: -20°C, desiccated. Critical: Allow bottle to warm to room temperature before

opening to prevent condensation.

2. Dissolution Protocol 2'-OMe phosphoramidites are sterically bulkier than standard DNA

monomers.[1] Proper solvation is essential for coupling efficiency.[1]
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Parameter Specification Notes

Diluent Anhydrous Acetonitrile (ACN)
Water content must be <30

ppm.[1]

Concentration 0.1 M

Recommended for most

synthesizers (e.g., ABI,

MerMade).[1]

Dissolution Time 5–10 minutes
Vortex gently.[1] Ensure no

particulate remains.[1]

Stability 2–3 Days

In solution on the synthesizer.

[1] Replace after 72h to

maintain >98% coupling

efficiency.

Part 2: Solid-Phase Synthesis Protocol
Core Directive: Do not treat ac⁴Cm as a standard DNA base. The 2'-O-methyl group adds steric

bulk near the reaction center, requiring modified coupling parameters.

1. The Synthesis Cycle

Activator Selection:

Standard: 1H-Tetrazole (0.45 M).[1]

Optimized:5-Ethylthio-1H-tetrazole (ETT) or 4,5-Dicyanoimidazole (DCI). These are more

acidic/nucleophilic and significantly improve coupling yields for sterically hindered 2'-OMe

monomers.[1]

Coupling Time:

Standard DNA: 2 minutes.[1]

ac⁴Cm Protocol:6 minutes (360 seconds).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.researchgate.net/publication/358784755_Synthesis_of_N4-acetylated_3-methylcytidine_phosphoramidites_for_RNA_solid-phase_synthesis
https://www.researchgate.net/publication/358784755_Synthesis_of_N4-acetylated_3-methylcytidine_phosphoramidites_for_RNA_solid-phase_synthesis
https://www.researchgate.net/publication/358784755_Synthesis_of_N4-acetylated_3-methylcytidine_phosphoramidites_for_RNA_solid-phase_synthesis
https://www.researchgate.net/publication/358784755_Synthesis_of_N4-acetylated_3-methylcytidine_phosphoramidites_for_RNA_solid-phase_synthesis
https://www.researchgate.net/publication/358784755_Synthesis_of_N4-acetylated_3-methylcytidine_phosphoramidites_for_RNA_solid-phase_synthesis
https://www.researchgate.net/publication/358784755_Synthesis_of_N4-acetylated_3-methylcytidine_phosphoramidites_for_RNA_solid-phase_synthesis
https://www.researchgate.net/publication/358784755_Synthesis_of_N4-acetylated_3-methylcytidine_phosphoramidites_for_RNA_solid-phase_synthesis
https://www.researchgate.net/publication/358784755_Synthesis_of_N4-acetylated_3-methylcytidine_phosphoramidites_for_RNA_solid-phase_synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13395559?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reasoning: The methoxy group at the 2' position creates steric hindrance, slowing the

nucleophilic attack of the 5'-OH on the activated phosphoramidite. Extending time ensures

>99% efficiency.

2. Step-by-Step Workflow

Step Reagent Duration Critical Action

1. Detritylation
3% TCA or DCA in

Dichloromethane
~60-80s

Monitor orange color

(DMT cation) to

confirm deprotection.

2.[1] Activation &

Coupling

ac⁴Cm Amidite (0.1M)

+ ETT (0.25M)
6.0 min

STOP POINT: Ensure

delivery lines are

primed. Do not

shorten this step.

3. Capping
Cap A (Ac₂O) + Cap B

(N-Methylimidazole)
Standard

Acetylates unreacted

5'-OH to prevent

deletion sequences

(n-1).[1]

4. Oxidation
0.02 M Iodine in

THF/Pyridine/H₂O
Standard

Converts unstable

Phosphite (PIII) to

stable Phosphate

(PV).[1][2]

Part 3: Deprotection & Downstream Processing[1][3]
[4]
This is the phase where ac⁴Cm demonstrates its primary value. You have two valid pathways.

Pathway A: UltraFAST Deprotection (Recommended) Best for high throughput or when speed

is critical.[1]

Reagent:AMA (Ammonium Hydroxide / 40% Aqueous Methylamine, 1:1 v/v).

Conditions: Heat at 65°C for 10 minutes.
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Mechanism: The methylamine rapidly attacks the succinyl linker (cleavage) and the N4-

acetyl group. Because the acetyl group is so labile, it leaves before the methylamine can

attack the cytosine ring, preventing the N4-methyl-C mutation.

Pathway B: Standard Deprotection Use if other modifications in the oligo are sensitive to

methylamine.

Reagent: Concentrated Ammonium Hydroxide (NH₄OH).[1]

Conditions:55°C for 4–8 hours OR Room Temperature for 24 hours.

Note: ac⁴Cm is fully compatible with standard protocols; it simply deprotects faster than Bz-

Cm.[1]

Pathway C: UltraMILD Deprotection Use if the oligo contains highly sensitive labels (e.g.,

TAMRA, Cyanine) or bases (e.g., 8-oxo-G).

Reagent: 0.05 M Potassium Carbonate (K₂CO₃) in Methanol.

Conditions: Room Temperature for 4 hours.

Requirement: You must use "UltraMild" compatible monomers for A and G (e.g., Pac-A, iPr-

Pac-G) if choosing this route.[1]

Part 4: Quality Control & Visualization
QC Parameters for ac⁴Cm Oligos

HPLC: 2'-OMe oligos are more hydrophobic than DNA/RNA.[1] Expect longer retention times

on Reverse Phase (RP-HPLC).

Mass Spectrometry:

Check for Mass + 14 Da: Indicates incomplete deprotection (retention of a methyl group)

or transamidation (if Bz-C was used by mistake with AMA).[1]

Check for Mass - 14 Da: Indicates loss of the methyl group (rare, usually hydrolysis).[1]
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Visual Workflow: Synthesis Logic

Start: Solid Support (CPG/Polystyrene)

1. Detritylation
(TCA/DCA)

Removes 5'-DMT

2. Coupling (CRITICAL)
ac4Cm Amidite + ETT Activator

Time: 6 Minutes

 Free 5'-OH

3. Capping
(Ac2O + NMI)

Blocks unreacted 5'-OH

 Phosphite Triester

4. Oxidation
(Iodine/Water)
P(III) -> P(V)

Repeat Cycle
for Next Base

 Next Cycle

Deprotection Strategy

 Synthesis Complete

Pathway A: AMA
(NH4OH/MeNH2)

65°C, 10 min
*Best for ac4Cm*

 High Throughput

Pathway B: NH4OH
55°C, 4-8 hrs
*Standard*

 Sensitive Mods

Final QC
HPLC/MS Analysis

Click to download full resolution via product page
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Caption: Cycle logic for ac⁴Cm incorporation. Note the critical 6-minute coupling step and the

compatibility with rapid AMA deprotection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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